N,N'-bis(4-chlorophenyl)-4-hydroxy-4-methyl-6-oxo-2-phenylcyclohexane-1,3-dicarboxamide

• Molecular Formula: C27H24Cl2N2O4
• Molecular Weight: 511.4 g/mol
• IUPAC Name: 1-N,3-N-bis(4-chlorophenyl)-4-hydroxy-4-methyl-6-oxo-2-phenylcyclohexane-1,3-dicarboxamide
• InChI: InChI=1S/C27H24Cl2N2O4/c1-27(35)15-21(32)23(25(33)30-19-11-7-17(28)8-12-19)22(16-5-3-2-4-6-16)24(27)26(34)31-20-13-9-18(29)10-14-20/h2-14,22-24,35H,15H2,1H3,(H,30,33)(H,31,34)
• InChI Key: XOHFEBXNGRKRTH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(C1C(=O)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)Cl)O

Description

N,N’-bis(4-chlorophenyl)-4-hydroxy-4-methyl-6-oxo-2-phenylcyclohexane-1,3-dicarboxamide is a complex organic compound known for its unique chemical structure and potential applications in various fields. This compound features a cyclohexane ring with multiple functional groups, including chlorophenyl, hydroxy, methyl, oxo, and phenyl groups, making it a versatile molecule for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’-bis(4-chlorophenyl)-4-hydroxy-4-methyl-6-oxo-2-phenylcyclohexane-1,3-dicarboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Cyclohexane Ring: The initial step involves the formation of the cyclohexane ring through a Diels-Alder reaction between a